Cas no 61517-52-0 (Sulfamic acid, (1-propylbutyl)-)

• Product Name: Sulfamic acid, (1-propylbutyl)-
• CAS No: 61517-52-0
• MF: C₇H₁₇NO₃S
• MW: 195.279781103134
• CID: 476491
• PubChem ID: 23466967
• Update Time: 2025-04-19

Sulfamic acid, (1-propylbutyl)- Chemical and Physical Properties

Names and Identifiers

• Sulfamic acid, (1-propylbutyl)-
• heptan-4-ylsulfamic acid
• DTXSID80634423
• SCHEMBL11395178
• 61517-52-0

• Inchi： 1S/C7H17NO3S/c1-3-5-7(6-4-2)8-12(9,10)11/h7-8H,3-6H2,1-2H3,(H,9,10,11)
• InChI Key： BUWFJRAXDLLZDY-UHFFFAOYSA-N
• SMILES： S(NC(CCC)CCC)(=O)(=O)O

Computed Properties

• Exact Mass: 195.09301
• Monoisotopic Mass: 195.09291458g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 74.8Ų

Experimental Properties

• PSA: 66.4